3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C14H17N5O2/c15-9-11-13(17-4-3-16-11)19-7-8-21-12(10-19)14(20)18-5-1-2-6-18/h3-4,12H,1-2,5-8,10H2
• InChI Key: VRAVCYKJLDCSOS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CN(CCO2)C3=NC=CN=C3C#N
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol
• CAS No.: 2640872-92-8

Description

The compound 3-[2-(morpholine-4-carbonyl)morpholin-4-yl]pyrazine-2-carbonitrile (CAS: 2640962-63-4) is a heterocyclic molecule with the molecular formula C₁₄H₁₇N₅O₃ and a molecular weight of 303.32 g/mol . It features a pyrazine core substituted with a carbonitrile group and a morpholine moiety linked via a carbonyl group. The compound is commercially available for research purposes in milligram-scale quantities with a purity of ≥90% .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-[2-(morpholine-4-carbonyl)morpholin-4-yl]pyrazine-2-carbonitrile and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reported Biological Activity	Synthetic Methodology
3-[2-(Morpholine-4-carbonyl)morpholin-4-yl]pyrazine-2-carbonitrile	C₁₄H₁₇N₅O₃	303.32	Pyrazine, carbonitrile, morpholine, carbonyl	Research chemical (no explicit activity cited)	Not detailed in available sources
5-({5-[2-(3-Aminopropoxy)-6-methoxyphenyl]-1H-pyrazol-3-yl}amino)pyrazine-2-carbonitrile (Prexasertib)	C₂₁H₂₁N₇O₂	403.44	Pyrazine, carbonitrile, pyrazole, methoxy, amine	Anticancer agent (LY2606368, targets CHK1 kinase)	Multi-step synthesis involving Suzuki coupling and amination
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile	C₂₁H₁₉N₅S	381.48	Pyridine, carbonitrile, piperazine, thiophene	Anticancer/antimicrobial (structural studies only)	Condensation and cyclization reactions
2-Chloro-6-((2S,6R)-4-methanesulfonyl-2,6-dimethyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine	C₁₉H₂₇ClN₆O₃S₂	518.06	Thienopyrimidine, morpholine, sulfonyl, piperazine	Kinase inhibitor (PI3K/mTOR pathway)	Nucleophilic substitution and sulfonylation
5-[6-[[3-(4,5,6,7-Tetrahydropyrazolo[4,3-C]pyridin-1-yl)azetidin-1-yl]methyl]morpholin-4-yl]quinoline-8-carbonitrile	C₂₈H₃₀N₈O	518.60	Quinoline, carbonitrile, morpholine, azetidine	TLR7-9 antagonist (for autoimmune diseases)	Multi-component coupling reactions

Key Observations:

Structural Diversity: While all compounds share a carbonitrile group and nitrogen-containing heterocycles (e.g., pyrazine, pyridine, thienopyrimidine), the substituents vary significantly. The morpholine moiety in the target compound is replaced by piperazine, thiophene, or azetidine in others, altering solubility and target affinity .

In contrast, the target compound lacks explicit activity data, highlighting a gap in current research .

Mechanistic and Structural Insights

• Hydrogen Bonding and Crystal Packing : Compounds like Prexasertib rely on hydrogen bonds between the carbonitrile group and water or protein residues for stability and activity . The morpholine ring in the target compound may adopt a chair conformation, as predicted by Cremer-Pople puckering parameters, influencing its pharmacokinetic properties .